Cas no 1670270-09-3 ((Thr(PO3H2)231)-Tau Peptide (225-237))

The (Thr(PO3H2)231)-Tau Peptide (225-237) is a phosphorylated tau peptide fragment corresponding to residues 225-237 of the human tau protein, with a phosphate group specifically attached to threonine at position 231. This peptide is widely used in neurodegenerative disease research, particularly in studies focusing on tauopathies such as Alzheimer’s disease. Its key advantages include high purity and precise post-translational modification, making it a valuable tool for investigating tau phosphorylation mechanisms, antibody validation, and kinase/phosphatase activity assays. The peptide’s well-defined structure ensures reproducibility in experimental models, supporting mechanistic studies of tau aggregation and its role in pathological conditions.

(Thr(PO3H2)231)-Tau Peptide (225-237) structure

1670270-09-3 structure

Product Name:(Thr(PO3H2)231)-Tau Peptide (225-237)

CAS No:1670270-09-3

MF:C₆₁H₁₀₉N₁₈O₂₀P

MW:1445.60

CID:5068658

Update Time:2026-03-01

(Thr(PO3H2)231)-Tau Peptide (225-237) Chemical and Physical Properties

Names and Identifiers

- (Thr(PO3H2)231)-Tau Peptide (225-237)
- Inchi： 1S/C61H109N18O20P/c1-31(2)44(74-49(83)36(64)17-9-11-23-62)54(88)68-34(7)48(82)73-46(33(5)6)56(90)75-45(32(3)4)55(89)70-38(19-13-25-67-61(65)66)51(85)76-47(35(8)99-100(96,97)98)59(93)79-28-16-22-43(79)58(92)78-27-15-21-42(78)52(86)69-37(18-10-12-24-63)50(84)71-39(29-80)57(91)77-26-14-20-41(77)53(87)72-40(30-81)60(94)95/h31-47,80-81H,9-30,62-64H2,1-8H3,(H,68,88)(H,69,86)(H,70,89)(H,71,84)(H,72,87)(H,73,82)(H,74,83)(H,75,90)(H,76,85)(H,94,95)(H4,65,66,67)(H2,96,97,98)/t34-,35+,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-/m0/s1
- InChI Key： NCUXLCILHBVVMR-ARRDLYBBSA-N
- SMILES： P(=O)(O)(O)O[C@H](C)[C@@H](C(N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(N[C@@H](CO)C(N1CCC[C@H]1C(N[C@H](C(=O)O)CO)=O)=O)=O)CCCCN)=O)=O)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)NC([C@H](C(C)C)NC([C@H](C)NC([C@H](C(C)C)NC([C@H](CCCCN)N)=O)=O)=O)=O)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 20
Hydrogen Bond Acceptor Count: 29
Heavy Atom Count: 107
Rotatable Bond Count: 42
Complexity: 2990
Topological Polar Surface Area: 647

(Thr(PO3H2)231)-Tau Peptide (225-237) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB545296-0,5 mg	(Thr(PO3H2)231)-Tau Peptide (225-237) Trifluoroacetate; .	1670270-09-3	0,5 mg	€245.00	2023-04-14
abcr	AB545296-1 mg	(Thr(PO3H2)231)-Tau Peptide (225-237) Trifluoroacetate; .	1670270-09-3	1mg	€383.80	2023-04-14
abcr	AB545296-0.50,5mg	(Thr(PO3H2)231)-Tau Peptide (225-237) Trifluoroacetate; .	1670270-09-3	0.50,5mg	€245.00	2024-04-19
abcr	AB545296-1mg	(Thr(PO3H2)231)-Tau Peptide (225-237) Trifluoroacetate; .	1670270-09-3	1mg	€407.20	2025-02-16
abcr	AB545296-0.5mg	(Thr(PO3H2)231)-Tau Peptide (225-237) Trifluoroacetate; .	1670270-09-3	0.5mg	€245.00	2024-08-02

(Thr(PO3H2)231)-Tau Peptide (225-237) Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Additional information on (Thr(PO3H2)231)-Tau Peptide (225-237)

Research Brief on (Thr(PO3H2)231)-Tau Peptide (225-237) and Its Implications in Neurodegenerative Diseases

The compound with CAS number 1670270-09-3, known as (Thr(PO3H2)231)-Tau Peptide (225-237), has recently garnered significant attention in the field of neurodegenerative disease research. This phosphorylated tau peptide is a critical fragment of the microtubule-associated protein tau, which plays a pivotal role in the pathogenesis of tauopathies, including Alzheimer's disease (AD) and other related disorders. The phosphorylation at threonine 231 (Thr231) is a key post-translational modification that influences tau's aggregation propensity and its interaction with microtubules, making it a focal point for therapeutic intervention.

Recent studies have elucidated the structural and functional characteristics of (Thr(PO3H2)231)-Tau Peptide (225-237). Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to analyze the conformational changes induced by phosphorylation. These studies reveal that phosphorylation at Thr231 significantly alters the peptide's secondary structure, promoting beta-sheet formation, which is a hallmark of tau aggregation in neurodegenerative diseases.

In vitro and in vivo experiments have demonstrated that (Thr(PO3H2)231)-Tau Peptide (225-237) can serve as a potent biomarker for tau pathology. Elevated levels of this phosphorylated peptide have been detected in cerebrospinal fluid (CSF) samples from AD patients, correlating with disease progression and cognitive decline. Furthermore, the peptide has been utilized in the development of tau-targeted immunotherapy, where it acts as an antigen to generate antibodies that selectively recognize and neutralize pathological tau species.

The therapeutic potential of targeting (Thr(PO3H2)231)-Tau Peptide (225-237) is underscored by recent preclinical trials. Small molecule inhibitors and monoclonal antibodies designed to interfere with the phosphorylation or aggregation of this peptide have shown promising results in animal models of tauopathy. These interventions not only reduce tau aggregation but also ameliorate cognitive deficits, highlighting the peptide's central role in disease mechanisms.

Despite these advancements, challenges remain in translating these findings into clinical applications. The specificity and bioavailability of therapeutic agents targeting (Thr(PO3H2)231)-Tau Peptide (225-237) need further optimization. Additionally, the interplay between this peptide and other pathological processes in neurodegenerative diseases, such as neuroinflammation and synaptic dysfunction, warrants deeper investigation.

In conclusion, (Thr(PO3H2)231)-Tau Peptide (225-237) represents a critical target in the quest to understand and treat tauopathies. Its role in tau aggregation and its potential as a biomarker and therapeutic target make it a focal point of ongoing research. Future studies should aim to refine therapeutic strategies and explore the peptide's interactions within the broader context of neurodegenerative disease pathology.